Cas no 75376-20-4 (1,5-Pentanediol, 3-amino-3-(2-hydroxyethyl)-)

• Product Name: 1,5-Pentanediol, 3-amino-3-(2-hydroxyethyl)-
• CAS No: 75376-20-4
• MF: C₇H₁₇NO₃
• MW: 163.214782476425
• CID: 539648
• PubChem ID: 448009
• Update Time: 2025-04-19

1,5-Pentanediol, 3-amino-3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol, 3-amino-3-(2-hydroxyethyl)-
• 3-amino-3-(2-hydroxyethyl)pentane-1,5-diol
• SCHEMBL148930
• 75376-20-4
• NS00070013
• tris (hydroxy-ethyl) aminomethane
• Q27095060
• 125361-02-6
• DB04237
• DTXSID10332268
• TRIS(HYDROXYETHYL)AMINOMETHANE

• Inchi： 1S/C7H17NO3/c8-7(1-4-9,2-5-10)3-6-11/h9-11H,1-6,8H2
• InChI Key： GKODZWOPPOTFGA-UHFFFAOYSA-N
• SMILES： OCCC(CCO)(CCO)N

Computed Properties

• Exact Mass: 163.12091
• Monoisotopic Mass: 163.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71